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Compound of Interest

Compound Name: AIM2

Cat. No.: B1575211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Absent in Melanoma 2 (AIM2) gene and

its protein product. AIM2 is a critical cytosolic sensor of double-stranded DNA (dsDNA) that

plays a pivotal role in the innate immune system. Upon detecting foreign or aberrant host

dsDNA in the cytoplasm, AIM2 triggers the assembly of a multi-protein complex known as the

AIM2 inflammasome, leading to inflammatory responses and a form of programmed cell death

called pyroptosis.

AIM2 Gene Structure
The human AIM2 gene is a member of the PYHIN (pyrin and HIN domain-containing) family of

proteins, which are characterized by their role in sensing nucleic acids.[1][2] The expression of

AIM2 is induced by interferons, highlighting its role in antiviral and antibacterial immunity.[3][4]

Genomic Locus and Organization
The AIM2 gene is located on the long (q) arm of human chromosome 1.[5][6] Specific details

regarding its genomic location and structure are summarized in the table below.
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Attribute Description Reference

Official Full Name Absent in Melanoma 2 [6]

Gene Symbol AIM2 [4]

Organism Homo sapiens [6]

Chromosomal Location 1q23.1 [5]

Genomic Coordinates

(GRCh38.p14)

Start: 159,055,051 bp, End:

159,147,132 bp (complement

strand)

[6]

Exon Count 14 [6]

AIM2 Protein Domains and Structure
The AIM2 protein is a 343-amino acid protein that functions as a direct sensor for dsDNA. Its

structure is bipartite, consisting of two key functional domains connected by a linker region.[5]

[7] This modular architecture is central to its mechanism of action: one domain for sensing and

another for signaling.

Core Protein Domains
N-terminal Pyrin Domain (PYD): This domain, typically spanning amino acids 1-87, is a

member of the death domain superfamily.[5][7] Its primary function is to mediate homotypic

protein-protein interactions. Specifically, the AIM2 PYD interacts with the PYD of the adaptor

protein ASC (Apoptosis-associated speck-like protein containing a CARD), which is a crucial

step for inflammasome assembly.[1][8]

C-terminal HIN-200 Domain: This domain (hematopoietic, interferon-inducible, nuclear

localization) is responsible for recognizing and binding to dsDNA.[2][9] Located

approximately at residues 138-337, the HIN-200 domain itself is composed of two

oligonucleotide/oligosaccharide binding (OB) folds.[1][5] The binding is sequence-

independent but requires a minimum length of approximately 70-80 base pairs for robust

activation.[5][10] The interaction is primarily electrostatic, with positively charged residues on

the HIN domain surface binding to the negatively charged sugar-phosphate backbone of the

dsDNA.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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